Cas no 61837-38-5 (1H-Pyrrole-1-butanoic acid, 2-formyl-)

1H-Pyrrole-1-butanoic acid, 2-formyl- structure
61837-38-5 structure
Product Name:1H-Pyrrole-1-butanoic acid, 2-formyl-
CAS No:61837-38-5
MF:C9H11NO3
MW:181.188542604446
CID:464993
PubChem ID:21491039
Update Time:2025-04-19

1H-Pyrrole-1-butanoic acid, 2-formyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-butanoic acid, 2-formyl-
    • 4-(2-formylpyrrol-1-yl)butanoic acid
    • SCHEMBL11562036
    • 4-(2-Formyl-1H-pyrrol-1-yl)butanoic acid
    • DTXSID40614781
    • 61837-38-5
    • 2-formyl-1h-pyrrole-1-butanoic acid
    • Inchi: 1S/C9H11NO3/c11-7-8-3-1-5-10(8)6-2-4-9(12)13/h1,3,5,7H,2,4,6H2,(H,12,13)
    • InChI Key: HHLWLLWBHBDZGK-UHFFFAOYSA-N
    • SMILES: OC(CCCN1C=CC=C1C=O)=O

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • PSA: 59.3
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